Cas no 2228756-85-0 (1-(5-bromo-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(5-bromo-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one
• CAS No: 2228756-85-0
• MF: C₆H₇BrN₂OS
• MW: 235.101578950882
• CID: 6214145
• PubChem ID: 165638670
• Update Time: 2025-11-07

1-(5-bromo-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one
• EN300-1919662
• 2228756-85-0

• Inchi： 1S/C6H7BrN2OS/c1-8-2-4(10)6-9-3-5(7)11-6/h3,8H,2H2,1H3
• InChI Key： ZKVYWHGQEJNMTO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(CNC)=O)S1

Computed Properties

• Exact Mass: 233.94625g/mol
• Monoisotopic Mass: 233.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.2Ų

Additional information on 1-(5-bromo-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one

1-(5-Bromo-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one: A Comprehensive Overview

1-(5-Bromo-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one is a compound with the CAS number 2228756-85-0, representing a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse applications in drug discovery and materials science. The presence of the thiazole ring and the bromo substituent at position 5 introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of thiazole derivatives in medicinal chemistry, particularly as scaffolds for developing bioactive molecules. The methylamino group attached to the ethanone moiety adds a layer of complexity to the molecule, influencing its solubility, stability, and interaction with biological systems. Researchers have explored the synthesis of this compound through various routes, including condensation reactions and nucleophilic substitutions, optimizing conditions to achieve high yields and purity.

The structural features of 1-(5-bromo-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one make it an attractive candidate for further functionalization. For instance, the bromine atom at position 5 can serve as a leaving group in substitution reactions, enabling the introduction of diverse substituents. This versatility has led to its use in constructing libraries of compounds for high-throughput screening in drug discovery programs.

From a pharmacological perspective, this compound has shown promise in preliminary assays targeting various biological pathways. Its ability to modulate enzyme activity or bind to specific receptors suggests potential applications in treating diseases such as cancer or neurodegenerative disorders. However, further studies are required to fully understand its mechanism of action and safety profile.

In terms of synthesis optimization, recent advancements have focused on green chemistry principles to reduce environmental impact. Techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process. These efforts not only enhance efficiency but also align with sustainability goals in the chemical industry.

Moreover, computational studies using molecular modeling tools have provided insights into the conformational flexibility and electronic properties of 1-(5-bromo-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one. Such analyses are crucial for predicting its behavior in different chemical environments and guiding experimental designs.

In conclusion, 1-(5-bromo-1,3-thiazol-2-yl)-2-(methylamino)ethan-1-one stands as a significant molecule within the realm of organic synthesis and pharmacology. Its unique structure and versatile functional groups position it as a valuable tool for advancing research across multiple disciplines. As ongoing investigations continue to uncover its potential applications, this compound is poised to play a pivotal role in future scientific developments.